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Compound of Interest

Compound Name: Tetraethylphosphonium chloride
CAS No.: 7368-65-2
Cat. No.: B1628802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of tetraethylphosphonium chloride
(CAS Number: 7368-65-2), a quaternary phosphonium salt with significant potential in various
chemical and pharmaceutical applications. As a Senior Application Scientist, this document is
structured to deliver not just data, but actionable insights into the synthesis, characterization,
and practical utility of this compound, with a focus on its role in facilitating complex chemical
transformations.

Core Chemical Identity and Physicochemical
Properties

Tetraethylphosphonium chloride, with the chemical formula CsH20CIP, is a quaternary
phosphonium salt consisting of a central phosphorus atom covalently bonded to four ethyl
groups, with a chloride anion providing charge neutrality.[1]
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Table 1: Physicochemical Properties of Tetraethylphosphonium Chloride and its Cation

Property Value Source
CAS Number 7368-65-2 [1]
Molecular Formula CsH20CIP [1]
Molecular Weight 182.67 g/mol [1]
Appearance Colorless, viscous liquid [2]

Soluble in water and organic

Solubility [2]
solvents

Molecular Weight (Cation) 147.22 g/mol [3]

Formal Charge (Cation) +1 [3]

Synthesis of Tetraethylphosphonium Chloride: A
Mechanistic Approach

The synthesis of tetraethylphosphonium chloride is typically achieved through the
quaternization of triethylphosphine with an ethylating agent, most commonly ethyl chloride. This
reaction is analogous to the synthesis of tetraethylammonium chloride from triethylamine and
ethyl chloride.[4]

The reaction proceeds via a standard S_N2 mechanism, where the phosphorus atom of
triethylphosphine acts as a nucleophile, attacking the electrophilic carbon of ethyl chloride. The
lone pair of electrons on the phosphorus atom forms a new phosphorus-carbon bond, while the
carbon-chlorine bond is heterolytically cleaved, resulting in the formation of the
tetraethylphosphonium cation and a chloride anion.

Diagram 1: Synthesis of Tetraethylphosphonium Chloride

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1628802/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraethylphosphonium-chloride-synthesis-properties-and-applications
https://www.scbt.com/p/tetraethylphosphonium-chloride-7368-65-2-alt
https://www.scbt.com/p/tetraethylphosphonium-chloride-7368-65-2-alt
https://www.scbt.com/p/tetraethylphosphonium-chloride-7368-65-2-alt
https://www.lookchem.com/casno7368-65-2.html
https://www.lookchem.com/casno7368-65-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphonium_-tetraethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphonium_-tetraethyl
https://www.benchchem.com/product/b1628802/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraethylphosphonium-chloride-synthesis-properties-and-applications
https://www.benchchem.com/product/b1628802/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraethylphosphonium-chloride-synthesis-properties-and-applications
https://patents.google.com/patent/CN106518687A/en
https://www.benchchem.com/product/b1628802/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraethylphosphonium-chloride-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Triethylphosphine S_N2 Reaction
(CzHs)sP

| Tetraethylphosphonium Chloride
I [(CzH5)aP]*CI-

Ethyl Chloride
C2HsCl

Click to download full resolution via product page

Caption: Synthesis of Tetraethylphosphonium Chloride via S_N2 reaction.

Experimental Protocol: Synthesis of Tetraethylphosphonium Chloride

o Materials:

o Triethylphosphine

o Ethyl chloride

o Anhydrous polar aprotic solvent (e.g., acetonitrile, DMF)

o Reaction vessel equipped with a stirrer, condenser, and nitrogen inlet

e Procedure:

o

In a flame-dried reaction vessel under a nitrogen atmosphere, dissolve triethylphosphine
in the anhydrous polar aprotic solvent.

o Cool the solution to 0°C using an ice bath.

o Slowly add a stoichiometric equivalent of ethyl chloride to the cooled solution while stirring.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and continue stirring for 12-24 hours.

o The progress of the reaction can be monitored by 3P NMR spectroscopy, observing the
disappearance of the triethylphosphine signal and the appearance of a new signal
corresponding to the tetraethylphosphonium cation.
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o Upon completion, the solvent can be removed under reduced pressure to yield the crude
tetraethylphosphonium chloride.

o Further purification can be achieved by recrystallization from an appropriate solvent
system (e.g., dichloromethane/diethyl ether).

Spectroscopic Characterization

While a comprehensive public database of the spectra for tetraethylphosphonium chloride is
not readily available, its structure can be confirmed using standard spectroscopic techniques.
The expected spectral characteristics are inferred from the known data of its constituent ion
and analogous compounds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show two multiplets corresponding to
the methyl and methylene protons of the ethyl groups. The methylene protons adjacent to
the phosphorus atom will exhibit coupling to the 3'P nucleus.

o 18C NMR: The carbon NMR spectrum will display two distinct signals for the methyl and
methylene carbons. The methylene carbon signal will show a characteristic coupling to the
phosphorus atom.

o 3P NMR: The phosphorus-31 NMR spectrum is the most definitive method for
characterizing this compound, showing a single resonance for the tetraethylphosphonium
cation.

o Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong C-H stretching
and bending vibrations of the ethyl groups. The P-C bond vibrations are also expected in the
fingerprint region.

e Mass Spectrometry (MS): Mass spectrometry will show a prominent peak corresponding to
the tetraethylphosphonium cation at m/z 147.13.[3]

Key Applications in Research and Development
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The utility of tetraethylphosphonium chloride stems from the properties of its cation, which,
like other tetraalkylphosphonium salts, makes it a versatile tool in organic synthesis and
materials science.

Phase-Transfer Catalysis

A primary application of tetraalkylphosphonium salts is as phase-transfer catalysts (PTCs).[5][6]
These catalysts facilitate the reaction between reactants located in different immiscible phases
(e.g., aqueous and organic). The lipophilic tetraethylphosphonium cation can pair with an
anionic reactant from the aqueous phase, transporting it into the organic phase where it can
react with an organic substrate. This circumvents the need for homogeneous solutions and can
lead to increased reaction rates, milder reaction conditions, and improved yields.

Diagram 2: Mechanism of Phase-Transfer Catalysis
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Caption: Tetraethylphosphonium chloride in phase-transfer catalysis.

Precursor for lonic Liquids

Tetraalkylphosphonium salts are fundamental building blocks for the synthesis of ionic liquids
(ILs).[6][7][8] By exchanging the chloride anion with other anions (e.g.,
bis(trifluoromethylsulfonyl)imide, hexafluorophosphate), a wide range of ILs with tailored
properties such as viscosity, melting point, and solvent miscibility can be prepared. These
phosphonium-based ILs are often valued for their thermal stability.
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Supporting Electrolyte

In electrochemical applications, the ionic nature and solubility of tetraethylphosphonium
chloride in organic solvents make it a suitable supporting electrolyte.[6] It provides conductivity
to the solution without interfering with the electrochemical reactions of interest.

Safety and Handling

Tetraethylphosphonium chloride, like other quaternary ammonium and phosphonium salts,
should be handled with appropriate safety precautions. While specific toxicity data for this
compound is limited, analogous compounds such as tetrabutylphosphonium chloride are
known to be harmful if swallowed, fatal in contact with skin, and cause severe skin burns and
eye damage.[9]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

o Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
any aerosols or vapors.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Tetraethylphosphonium chloride is a valuable quaternary phosphonium salt with significant
potential in synthetic chemistry and materials science. Its utility as a phase-transfer catalyst
and a precursor to ionic liquids makes it a compound of interest for researchers and drug
development professionals seeking to optimize reaction conditions and explore novel materials.
While specific data for this compound is not as abundant as for its longer-chain analogs, its
chemical behavior can be reliably inferred, providing a strong basis for its application in the
laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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